2-chloro-N-(5-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H15ClN4O3S2/c16-11-4-2-1-3-10(11)13(22)17-14-18-19-15(25-14)24-9-12(21)20-5-7-23-8-6-20/h1-4H,5-9H2,(H,17,18,22)
• InChI Key: LMGLLFYWYHDMSE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C15H15ClN4O3S2
• Molecular Weight: 398.9 g/mol

Description

The compound “2-chloro-N-(5-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule. It is related to the field of medicinal chemistry, specifically in the development of antithrombotic agents.

Chemical Reactions Analysis

The compound contains a 1,3,4-thiadiazole nucleus, which is a common and integral feature of a variety of natural products and medicinal agents. This nucleus is known to exhibit a wide variety of biological activities.

Mechanism of Action

Target of Action

Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to exhibit inhibitory effects on carbonic anhydrase . Carbonic anhydrase is an enzyme that catalyzes the rapid conversion of carbon dioxide and water into bicarbonate and protons, a reaction that occurs rather slowly in the absence of the enzyme.

Mode of Action

This interaction could potentially inhibit the enzyme’s activity, leading to alterations in the biochemical processes that rely on the enzyme’s function .

Biochemical Pathways

The inhibition of carbonic anhydrase by 1,3,4-thiadiazole derivatives can affect various biochemical pathways. Carbonic anhydrase plays a crucial role in maintaining acid-base balance in the body, assisting in transport of carbon dioxide and protons in the blood, and participating in the secretion of gastric acid. Therefore, the inhibition of this enzyme can have significant downstream effects on these physiological processes .

Result of Action

The molecular and cellular effects of the compound’s action would largely depend on its interaction with carbonic anhydrase. By inhibiting this enzyme, the compound could potentially disrupt the balance of bicarbonate and protons in the body, affecting processes such as pH regulation and the transport of carbon dioxide in the blood .

Future Directions

The compound and its derivatives have shown promise in various areas of medicinal chemistry, particularly as antithrombotic agents. Future research will likely continue to explore these and other potential applications.